molecular formula C21H14ClFN2OS B300026 3-(2-chlorophenyl)-2-[(2-fluorobenzyl)sulfanyl]-4(3H)-quinazolinone

3-(2-chlorophenyl)-2-[(2-fluorobenzyl)sulfanyl]-4(3H)-quinazolinone

Cat. No. B300026
M. Wt: 396.9 g/mol
InChI Key: GLMJUHDFVYPPNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2-chlorophenyl)-2-[(2-fluorobenzyl)sulfanyl]-4(3H)-quinazolinone is a chemical compound that has gained significant attention in scientific research. It is a quinazolinone derivative that exhibits various biological activities, making it a promising compound in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 3-(2-chlorophenyl)-2-[(2-fluorobenzyl)sulfanyl]-4(3H)-quinazolinone involves the inhibition of various signaling pathways. It has been found to inhibit the PI3K/AKT/mTOR pathway, which plays a crucial role in cancer cell proliferation and survival. The compound has also been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
3-(2-chlorophenyl)-2-[(2-fluorobenzyl)sulfanyl]-4(3H)-quinazolinone has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism. The compound has also been found to reduce oxidative stress and protect cells from damage caused by reactive oxygen species. Additionally, it has been found to inhibit angiogenesis, which is the process of formation of new blood vessels, and is crucial for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(2-chlorophenyl)-2-[(2-fluorobenzyl)sulfanyl]-4(3H)-quinazolinone in lab experiments is its potent antitumor activity. It can be used to study the mechanism of action of various signaling pathways involved in cancer cell proliferation and survival. However, one of the limitations of using this compound is its low solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 3-(2-chlorophenyl)-2-[(2-fluorobenzyl)sulfanyl]-4(3H)-quinazolinone. One of the areas of research is the development of novel analogs with improved solubility and efficacy. Another area of research is the study of the compound's effects on the immune system and its potential use in immunotherapy. Additionally, the compound can be studied for its effects on other diseases, such as neurodegenerative diseases and diabetes. Finally, the compound can be studied for its potential use in combination therapy with other anticancer drugs to improve their efficacy.

Synthesis Methods

The synthesis of 3-(2-chlorophenyl)-2-[(2-fluorobenzyl)sulfanyl]-4(3H)-quinazolinone involves a multi-step process. The first step is the condensation of 2-chlorobenzaldehyde and 2-fluorobenzyl mercaptan, followed by cyclization with anthranilic acid in the presence of a catalyst. The resulting product is then subjected to various purification steps to obtain the final product.

Scientific Research Applications

3-(2-chlorophenyl)-2-[(2-fluorobenzyl)sulfanyl]-4(3H)-quinazolinone has been extensively studied for its biological activities. It exhibits potent antitumor, anti-inflammatory, and antioxidant properties. It has also been found to possess antifungal and antibacterial activities. The compound has been tested against various cancer cell lines, including breast, lung, and liver cancer, and has shown promising results. Apart from its antitumor activity, 3-(2-chlorophenyl)-2-[(2-fluorobenzyl)sulfanyl]-4(3H)-quinazolinone has also been studied for its anti-inflammatory effects. It has been found to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.

properties

Product Name

3-(2-chlorophenyl)-2-[(2-fluorobenzyl)sulfanyl]-4(3H)-quinazolinone

Molecular Formula

C21H14ClFN2OS

Molecular Weight

396.9 g/mol

IUPAC Name

3-(2-chlorophenyl)-2-[(2-fluorophenyl)methylsulfanyl]quinazolin-4-one

InChI

InChI=1S/C21H14ClFN2OS/c22-16-9-3-6-12-19(16)25-20(26)15-8-2-5-11-18(15)24-21(25)27-13-14-7-1-4-10-17(14)23/h1-12H,13H2

InChI Key

GLMJUHDFVYPPNK-UHFFFAOYSA-N

SMILES

C1=CC=C(C(=C1)CSC2=NC3=CC=CC=C3C(=O)N2C4=CC=CC=C4Cl)F

Canonical SMILES

C1=CC=C(C(=C1)CSC2=NC3=CC=CC=C3C(=O)N2C4=CC=CC=C4Cl)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.